Cas no 817209-18-0 (Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-)
817209-18-0 structure
Product Name:Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
CAS No:817209-18-0
MF:C9H10ClNO
MW:183.634801387787
CID:715567
PubChem ID:46835495
Update Time:2025-04-19
Ethanone,1-(2-amino-3-chloro-4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
- 1-(2-amino-3-chloro-4-methylphenyl)ethanone
- 817209-18-0
- Ethanone, 1-(2-amino-3-chloro-4-methylphenyl)-
- DTXSID80676429
- AKOS006306173
- 1-(2-Amino-3-chloro-4-methylphenyl)ethan-1-one
- 1-(2-amino-3-chloro-4-methylphenyl)-Ethanone
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- Inchi: 1S/C9H10ClNO/c1-5-3-4-7(6(2)12)9(11)8(5)10/h3-4H,11H2,1-2H3
- InChI Key: SYQWAHAWWZTXQZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=CC(C(C)=O)=C1N
Computed Properties
- Exact Mass: 183.0450916g/mol
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Ethanone,1-(2-amino-3-chloro-4-methylphenyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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